Cas no 1003298-85-8 (4-(Benzyloxy)-3,5-dichlorophenylboronic Acid)

• Product Name: 4-(Benzyloxy)-3,5-dichlorophenylboronic Acid
• CAS No: 1003298-85-8
• MF: C₁₃H₁₁BCl₂O₃
• MW: 296.941642045975
• MDL: MFCD04039002
• CID: 827703
• PubChem ID: 4197353
• Update Time: 2025-04-19

4-(Benzyloxy)-3,5-dichlorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Benzyloxy)-3,5-dichlorophenyl)boronic acid
• 4-(BENZYLOXY)-3,5-DICHLOROPHENYLBORONIC ACID
• 4-Benzyloxy-3,5-dichlorophenylboronic acid
• (3,5-dichloro-4-phenylmethoxyphenyl)boronic acid
• AKOS BRN-0061
• 4-BENZYLOXY-3,5-DICHLOROBENZENEBORONIC ACID
• 3,5-Dichloro-4-(phenylmethoxy)benzeneboronic acid
• CS-0174615
• SCHEMBL2557235
• (4-Benzyloxy-3,5-dichloro-phenyl)boronic acid
• DTXSID00400703
• AKOS004116548
• MFCD04039002
• D71320
• Boronic acid, B-[3,5-dichloro-4-(phenylmethoxy)phenyl]-
• 1003298-85-8
• (4-(Benzyloxy)-3,5-dichlorophenyl)boronicacid
• AB17228
• PS-9607
• 4-(Benzyloxy)-3,5-dichlorobenzeneboronic acid
• 4-(Benzyloxy)-3,5-dichlorophenylboronic Acid

• MDL： MFCD04039002
• Inchi： 1S/C13H11BCl2O3/c15-11-6-10(14(17)18)7-12(16)13(11)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2
• InChI Key： BAXPPGSWZDNMOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 296.01800
• Monoisotopic Mass: 296.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 49.69000
• LogP: 2.25220

4-(Benzyloxy)-3,5-dichlorophenylboronic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：